Cas no 38418-10-9 (p-methylbenzyl benzoate)

• Product Name: p-methylbenzyl benzoate
• CAS No: 38418-10-9
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 923487
• PubChem ID: 170047
• Update Time: 2025-04-19

p-methylbenzyl benzoate Chemical and Physical Properties

Names and Identifiers

• p-methylbenzyl benzoate
• (4-methylphenyl)methyl benzoate
• 4-Methylbenzyl benzoate
• 4-Methylbenzylbenzoat
• AC1L54VU
• AC1Q65Y2
• Benzenemethanol, 4-methyl-, benzoate
• Benzenemethanol, benzoate
• Benzoesaeure-(4-methyl-benzylester)
• Benzoesaeure-< 4-methyl-benzylester>
• benzoic acid-(4-methyl-benzyl ester)
• CHEMBL498646
• SureCN2354687
• NSC155816
• Q63395411
• NS00057183
• EINECS 253-921-7
• SCHEMBL2354687
• DTXSID40885717
• NSC-155816
• Benzenemethanol, 4-methyl-, 1-benzoate
• BDBM50479180
• NSC 155816
• 38418-10-9
• AI3-08355

• Inchi： 1S/C15H14O2/c1-12-7-9-13(10-8-12)11-17-15(16)14-5-3-2-4-6-14/h2-10H,11H2,1H3
• InChI Key： VHSYVZKRJCCJMK-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 226.09942
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters